Cas no 57542-59-3 (Phenyl-[4-(phenylethynyl)phenyl]methanone)

• Product Name: Phenyl-[4-(phenylethynyl)phenyl]methanone
• CAS No: 57542-59-3
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 2832976
• PubChem ID: 2179865
• Update Time: 2025-04-21

Phenyl-[4-(phenylethynyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 57542-59-3
• DTXSID40366859
• phenyl[4-(phenylethynyl)phenyl]methanone
• phenyl-[4-(phenylethynyl)phenyl]methanone
• APNHTMSSOMMQCF-UHFFFAOYSA-N
• AKOS000583252
• AG-205/11955330
• SCHEMBL1744898
• Phenyl-[4-(phenylethynyl)phenyl]methanone

• Inchi： 1S/C21H14O/c22-21(19-9-5-2-6-10-19)20-15-13-18(14-16-20)12-11-17-7-3-1-4-8-17/h1-10,13-16H
• InChI Key： APNHTMSSOMMQCF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 282.104465066Da
• Monoisotopic Mass: 282.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų